(R)-Curvularin

• Molecular Formula: C16H20O5
• Molecular Weight: 292.33 g/mol
• IUPAC Name: (5R)-13,15-dihydroxy-5-methyl-4-oxabicyclo[10.4.0]hexadeca-1(12),13,15-triene-3,11-dione
• InChI: InChI=1S/C16H20O5/c1-10-5-3-2-4-6-13(18)16-11(8-15(20)21-10)7-12(17)9-14(16)19/h7,9-10,17,19H,2-6,8H2,1H3/t10-/m1/s1
• InChI Key: VDUIGYAPSXCJFC-SNVBAGLBSA-N
• Isomeric SMILES: C[C@@H]1CCCCCC(=O)C2=C(CC(=O)O1)C=C(C=C2O)O
• SMILES: CC1CCCCCC(=O)C2=C(CC(=O)O1)C=C(C=C2O)O
• Pictograms: Irritant
• synonyms: 10,11-dehydrocurvularin; curvularin

Description

(R)-Curvularin is a natural product found in Alternaria macrospora and Penicillium sumatraense with data available.

Scientific Research Applications

Anti-Inflammatory Applications

• Marine-Derived Fungal Strain Studies :

  • Curvularin derivatives from Penicillium sp. exhibited significant anti-inflammatory effects in LPS-induced RAW264.7 macrophages, particularly by inhibiting overproduction of nitric oxide and prostaglandin E2 (Tran Minh Ha et al., 2017).

• Impact on Nucleus Pulposus Cells :

  • Demonstrated efficacy against LPS-induced inflammation in human nucleus pulposus cells, suggesting potential in treating inflammation-related lower back pain and sciatica (R. Banala et al., 2020).

• Comparison with Glucocorticoids in Rheumatoid Arthritis Model :

  • Comparable to dexamethasone in reducing proinflammatory gene expression in a collagen-induced arthritis model in mice (Nadine Schmidt et al., 2012).

Cytotoxic Applications

• Cytotoxicity Against Tumor Cells :

  • Curvularin showed potent cytotoxicity against various tumor cell lines, with structural modifications like sulfur substitution enhancing these effects (L. Meng et al., 2013).

• Inhibition of Cell Division :

  • Acts as a spindle poison, affecting components of the mitotic apparatus and inhibiting cell division (A. Kobayashi et al., 1988).

Antibacterial Applications

• Antagonist of RhlR Quorum Sensing in Pseudomonas aeruginosa :

  • Curvularin inhibits RhlR-mediated virulent factor production in Pseudomonas aeruginosa, suggesting potential for treating chronic infections (Ha-Young Choi et al., 2022).

• Activity Against Staphylococcus aureus :

  • Some curvularin derivatives showed bioactivity against Staphylococcus aureus, indicating potential as antibacterial agents (Lianwu Xie et al., 2009).